Cas no 62457-92-5 (Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-)

Methanone, 1H-imidazol-2-yl-(3-methylphenyl)- structure
62457-92-5 structure
Product Name:Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-
CAS No:62457-92-5
MF:C11H10N2O
MW:186.20990228653
CID:444092
PubChem ID:12324714
Update Time:2025-04-19

Methanone, 1H-imidazol-2-yl-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-
    • 1H-imidazol-2-yl-(3-methylphenyl)methanone
    • DTXSID60489216
    • 62457-92-5
    • (1H-Imidazol-2-yl)(3-methylphenyl)methanone
    • Inchi: 1S/C11H10N2O/c1-8-3-2-4-9(7-8)10(14)11-12-5-6-13-11/h2-7H,1H3,(H,12,13)
    • InChI Key: ROZWDZKHGNRIIQ-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 186.0794
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75
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